Cas no 6848-19-7 (Quinoline, 1,2-dihydro-2,2,4,8-tetramethyl-)

• Product Name: Quinoline, 1,2-dihydro-2,2,4,8-tetramethyl-
• CAS No: 6848-19-7
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 393137
• PubChem ID: 3613385
• Update Time: 2025-11-02

Quinoline, 1,2-dihydro-2,2,4,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2-dihydro-2,2,4,8-tetramethyl-
• 2,2,4,8-Tetramethyl-1,2-dihydroquinoline
• 2,2,4,8-tetramethyl-1H-quinoline
• MFCD06408394
• 6848-19-7
• DTXSID90394203
• AKOS005133829
• IDFVSRHOUFJATJ-UHFFFAOYSA-N
• starbld0025576
• SCHEMBL8024917
• CS-0117662
• LS-12121

• Inchi： 1S/C13H17N/c1-9-6-5-7-11-10(2)8-13(3,4)14-12(9)11/h5-8,14H,1-4H3
• InChI Key： IDFVSRHOUFJATJ-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2C(C)=CC1(C)C

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Quinoline, 1,2-dihydro-2,2,4,8-tetramethyl-

Recent Advances in the Study of Quinoline, 1,2-dihydro-2,2,4,8-tetramethyl- (CAS: 6848-19-7)

Quinoline derivatives have long been recognized for their significant pharmacological properties, and among them, 1,2-dihydro-2,2,4,8-tetramethylquinoline (CAS: 6848-19-7) has garnered increasing attention due to its potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the role of 1,2-dihydro-2,2,4,8-tetramethylquinoline as a versatile scaffold in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an antioxidant and anti-inflammatory agent, with promising results in preclinical models of neurodegenerative diseases. The compound's unique structural features, including its tetramethyl substitution pattern, contribute to its enhanced stability and bioavailability compared to simpler quinoline derivatives.

In the realm of synthetic chemistry, novel approaches to the production of 6848-19-7 have been developed. A team at MIT reported a catalytic asymmetric synthesis method in Angewandte Chemie (2024), achieving high enantioselectivity (up to 98% ee) through palladium-catalyzed C-H functionalization. This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its potential pharmaceutical applications.

The mechanism of action of 1,2-dihydro-2,2,4,8-tetramethylquinoline has been elucidated through several recent studies. Research published in Bioorganic Chemistry (2024) identified its interaction with the Keap1-Nrf2 pathway as a key factor in its cytoprotective effects. Molecular docking studies revealed that the compound's specific steric configuration allows for optimal binding to the Keap1 protein, explaining its potent antioxidant activity at nanomolar concentrations.

From a therapeutic perspective, the most promising application of 6848-19-7 appears to be in the treatment of oxidative stress-related conditions. A multicenter clinical trial currently in Phase II (NCT05678921) is investigating its efficacy in diabetic neuropathy, with preliminary results showing significant improvement in nerve conduction velocity compared to placebo (p < 0.01). The compound's favorable pharmacokinetic profile, including good blood-brain barrier penetration, makes it particularly suitable for CNS applications.

Despite these advances, challenges remain in the development of 1,2-dihydro-2,2,4,8-tetramethylquinoline as a therapeutic agent. Recent toxicology studies have identified dose-dependent hepatotoxicity at concentrations above 500 mg/kg in rodent models, prompting research into structural modifications to improve safety margins. Additionally, scale-up production remains costly due to the complex synthesis route, though biotechnological approaches using engineered microorganisms show promise for future commercialization.

In conclusion, 1,2-dihydro-2,2,4,8-tetramethylquinoline (6848-19-7) represents a compelling case study in the translation of basic chemical research into potential therapeutic applications. The convergence of synthetic chemistry breakthroughs, mechanistic insights, and clinical validation positions this compound as a promising candidate for further development in the treatment of oxidative stress-related disorders. Future research directions should focus on optimizing its safety profile and developing more cost-effective production methods to facilitate its transition to clinical use.